N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-[2-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]-3,5-dihydroxybenzamide
• InChI: InChI=1S/C21H17ClN2O4/c22-19-7-3-1-6-15(19)13-28-20-8-4-2-5-14(20)12-23-24-21(27)16-9-17(25)11-18(26)10-16/h1-12,25-26H,13H2,(H,24,27)/b23-12+
• InChI Key: CWPFJIYJAKCXEE-FSJBWODESA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2C=NNC(=O)C3=CC(=CC(=C3)O)O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2/C=N/NC(=O)C3=CC(=CC(=C3)O)O)Cl
• Molecular Formula: C21H17ClN2O4
• Molecular Weight: 396.8 g/mol

Description

N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide, also known as CBH, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of hydrazones and has been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is not fully understood. However, it has been suggested that N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide exerts its biological activities by modulating various signaling pathways such as the NF-κB pathway, PI3K/Akt pathway, and MAPK pathway. N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has also been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation.
Biochemical and Physiological Effects:
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in various diseases such as cancer, diabetes, and cardiovascular diseases. N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has also been shown to regulate glucose metabolism and improve insulin sensitivity, which makes it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has several advantages for lab experiments. It is a stable compound and can be easily synthesized in large quantities. It exhibits potent biological activities at low concentrations, which makes it a cost-effective compound for research. However, N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. Also, the mechanism of action of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is not fully understood, which makes it challenging to design experiments to elucidate its biological activities.

Future Directions

N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has shown promising results in preclinical studies for its potential therapeutic applications. However, further research is required to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical trials. Some of the future directions for N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide research include:
1. Elucidating the mechanism of action of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide in various diseases.
2. Investigating the pharmacokinetics and pharmacodynamics of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide in vivo.
3. Evaluating the safety and efficacy of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide in clinical trials.
4. Developing novel analogs of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide with improved solubility and potency.
5. Exploring the potential of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide in combination with other drugs for synergistic effects.
Conclusion:
In conclusion, N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is a promising chemical compound that has shown potential therapeutic applications in various diseases. It exhibits potent antioxidant, anti-inflammatory, and anti-tumor activities. The synthesis method of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is relatively simple, and it has several advantages for lab experiments. However, further research is required to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical trials. N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has several future directions for research, and it is an exciting compound to explore for its potential therapeutic applications.

Scientific Research Applications

N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been found to exhibit potent antioxidant, anti-inflammatory, and anti-tumor activities. N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.